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Compound of Interest

Compound Name:
2-(4-Bromophenyl)ethylamine

hydrochloride

Cat. No.: B1342784 Get Quote

CAS Number: 39260-89-4

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)ethylamine
hydrochloride, a key chemical intermediate. The document details its physicochemical

properties, outlines a detailed synthesis protocol, and discusses its known applications and

potential biological significance based on available data.

Chemical and Physical Properties
2-(4-Bromophenyl)ethylamine hydrochloride is the hydrochloride salt of the brominated

phenethylamine derivative, 2-(4-Bromophenyl)ethylamine. While extensive data for the

hydrochloride salt is limited, the properties of the free base are well-documented and provide

valuable context. The data presented below has been compiled from various chemical supplier

databases and literature sources.

Table 1: Physicochemical Properties of 2-(4-Bromophenyl)ethylamine and its Hydrochloride

Salt
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Property
2-(4-
Bromophenyl)ethylamine

2-(4-
Bromophenyl)ethylamine
Hydrochloride

CAS Number 73918-56-6 39260-89-4[1]

Molecular Formula C₈H₁₀BrN C₈H₁₁BrClN

Molecular Weight 200.08 g/mol [2] 236.54 g/mol

Appearance Colorless to light yellow liquid White to beige powder

Melting Point Not available 240-243 °C

Boiling Point 63-72 °C at 0.2 mmHg Not available

Density 1.29 g/mL at 25 °C Not available

Refractive Index n20/D 1.574 Not available

Solubility Slightly soluble in water.[3] Soluble in water (2 mg/mL)

Purity Typically >98% (GC) Typically >96%

Synthesis and Experimental Protocols
The synthesis of 2-(4-Bromophenyl)ethylamine hydrochloride is typically achieved in a two-

step process. First, the free base, 2-(4-Bromophenyl)ethylamine, is synthesized. This is

followed by its conversion to the hydrochloride salt. While specific literature detailing a full

experimental protocol for this exact compound is sparse, a general and reliable method can be

constructed based on established organic chemistry principles for the synthesis of

phenethylamines and their subsequent salt formation.

Synthesis of 2-(4-Bromophenyl)ethylamine (Free Base)
A common and effective method for the synthesis of phenethylamines is the reduction of the

corresponding phenylacetonitrile.

Experimental Protocol:

Reaction: Reduction of 4-Bromophenylacetonitrile
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Reagents and Materials:

4-Bromophenylacetonitrile

Lithium aluminum hydride (LiAlH₄) or Raney Nickel with hydrogen gas

Anhydrous diethyl ether or methanol

Dilute sulfuric acid or hydrochloric acid for workup

Sodium hydroxide or other base for neutralization

Anhydrous magnesium sulfate or sodium sulfate for drying

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Distillation apparatus

Procedure:

Reduction: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), a

solution of 4-bromophenylacetonitrile in an appropriate anhydrous solvent (e.g., diethyl ether

for LiAlH₄ reduction or methanol for catalytic hydrogenation) is prepared.

The reducing agent is then carefully added. If using LiAlH₄, it is typically added portion-wise

at a controlled temperature (e.g., 0 °C). For catalytic hydrogenation, the nitrile solution is

added to a high-pressure hydrogenation bomb with a Raney nickel catalyst, and the vessel is

pressurized with hydrogen gas and heated.[4]

The reaction mixture is stirred for a specified period until the reaction is complete, which can

be monitored by techniques such as Thin Layer Chromatography (TLC).
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Workup: The reaction is carefully quenched. For LiAlH₄ reductions, this is typically done by

the sequential addition of water and a sodium hydroxide solution. For catalytic

hydrogenation, the catalyst is removed by filtration.[4]

The crude product is then extracted from the aqueous layer using an organic solvent.

The combined organic extracts are washed with brine, dried over an anhydrous drying agent

(e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude

2-(4-Bromophenyl)ethylamine.

Purification: The crude product can be purified by vacuum distillation to obtain the pure free

base.[4]

Conversion to 2-(4-Bromophenyl)ethylamine
Hydrochloride
The purified free base is then converted to its hydrochloride salt to improve its stability and

handling properties.

Experimental Protocol:

Reaction: Acid-Base reaction with Hydrochloric Acid

Reagents and Materials:

2-(4-Bromophenyl)ethylamine (free base)

Anhydrous diethyl ether or other suitable organic solvent

Hydrochloric acid (concentrated or as a solution in a solvent like isopropanol)

Stirring apparatus

Filtration apparatus (e.g., Büchner funnel)

Procedure:
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The purified 2-(4-Bromophenyl)ethylamine is dissolved in a suitable anhydrous organic

solvent, such as diethyl ether.

While stirring, a solution of hydrochloric acid is added dropwise. This can be concentrated

hydrochloric acid or a solution of HCl in a solvent like isopropanol. The addition is continued

until the solution becomes acidic (test with pH paper).

The hydrochloride salt will precipitate out of the solution as a solid.

The mixture is stirred for a period to ensure complete precipitation.

The solid product is collected by filtration, washed with a small amount of the cold solvent to

remove any unreacted starting material, and then dried under vacuum to yield pure 2-(4-
Bromophenyl)ethylamine hydrochloride.

Applications and Biological Significance
2-(4-Bromophenyl)ethylamine and its hydrochloride salt are primarily utilized as intermediates

in organic synthesis. The presence of the bromine atom on the phenyl ring and the reactive

ethylamine side chain makes it a versatile building block for the synthesis of more complex

molecules.

Known Applications:

Synthesis of Pyrazinoisoquinoline Derivatives: 4-Bromophenethylamine has been used in

the synthesis of pyrazinoisoquinoline derivatives.[3]

Synthesis of N-2-(4-bromophenyl)ethyl Chloroacetamide: It serves as a precursor in the

synthesis of N-2-(4-bromophenyl)ethyl chloroacetamide.[3]

Synthesis of Alkyl Arylamino Sulfides: It has been employed in the synthesis of alkyl

arylamino sulfides.[3]

Potential Biological Significance:

Direct biological activity data for 2-(4-Bromophenyl)ethylamine hydrochloride is not readily

available in the public domain. However, its structural similarity to other substituted

phenethylamines suggests potential interactions with biological systems. Substituted
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phenethylamines are a broad class of compounds known to interact with monoamine

neurotransmitter systems. For instance, the related compound 4-bromo-2,5-

dimethoxyphenethylamine (2C-B) is a known psychedelic that acts as a partial agonist at

serotonin 5-HT₂ receptors.[1][5] The bromine atom is a common feature in many modern

pharmaceuticals and can influence the pharmacokinetic and pharmacodynamic properties of a

molecule.[6]

Given its role as a synthetic intermediate, it is plausible that 2-(4-Bromophenyl)ethylamine
hydrochloride is used in the development of novel drug candidates targeting various receptors

and enzymes. Further research is required to elucidate any specific biological activities of this

compound.

Visualizations
Synthesis Workflow
The following diagram illustrates the two-step synthesis of 2-(4-Bromophenyl)ethylamine
hydrochloride from 4-bromophenylacetonitrile.

Step 1: Synthesis of Free Base Step 2: Hydrochloride Salt Formation

4-Bromophenylacetonitrile 2-(4-Bromophenyl)ethylamine

  Reduction
  (e.g., LiAlH4 or H2/Raney Ni) 2-(4-Bromophenyl)ethylamine 2-(4-Bromophenyl)ethylamine

Hydrochloride

  Reaction with HCl  

Click to download full resolution via product page

Caption: Synthesis of 2-(4-Bromophenyl)ethylamine Hydrochloride.

Logical Relationship of Substituted Phenethylamines
This diagram illustrates the structural relationship of 2-(4-Bromophenyl)ethylamine to the parent

phenethylamine structure and other substituted derivatives, highlighting its place within this

broad class of compounds.
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Caption: Structural Relationship of 2-(4-Bromophenyl)ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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